Cas no 5783-36-8 (3'-methoxy-1,1'-biphenyl-4-carboxylic acid)

• Product Name: 3'-methoxy-1,1'-biphenyl-4-carboxylic acid
• CAS No: 5783-36-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD03424601
• CID: 371447
• PubChem ID: 2759551
• Update Time: 2025-05-18

3'-methoxy-1,1'-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Methoxybiphenyl-4-carboxylic acid
• [1,1'-BIPHENYL]-4-CARBOXYLIC ACID,3'-METHOXY
• [1,1'-Biphenyl]-4-carboxylicacid, 3'-methoxy-
• 3'-METHOXY-BIPHENYL-4-CARBOXYLIC ACID
• 4-(3-methoxyphenyl)benzoic acid
• DTXSID60374835
• 5783-36-8
• 3'-methoxy-4-biphenylcarboxylic acid
• 4-biphenyl-(3'-methoxy)carboxylic acid
• CS-0071777
• EN300-235660
• AS-2113
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-methoxy-
• 3-methoxy-biphenyl-4-carboxylicacid
• F9995-0575
• CHEMBL4588996
• 3'-methoxy-[1,1'-biphenyl]-4-carboxylicacid
• NCGC00374145-01
• 4-(3'-methoxyphenyl)benzoic acid
• 3'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• VLG
• 4-(3-Methoxyphenyl)benzoic acid;4-BIPHENYL-(3'-METHOXY)CARBOXYLIC ACID
• AKOS000805694
• SCHEMBL505652
• A8234
• MFCD03424601
• BB 0222369
• FT-0761572
• DB-028111
• 3'-methoxy-1,1'-biphenyl-4-carboxylic acid

• MDL： MFCD03424601
• Inchi： 1S/C14H12O3/c1-17-13-4-2-3-12(9-13)10-5-7-11(8-6-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： OAMJQKDGQYAQKD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 197-198 °C
• Boiling Point: 399.4±25.0 °C at 760 mmHg
• Flash Point: 160.9±25.9 °C
• PSA: 46.53000
• LogP: 3.06040

3'-methoxy-1,1'-biphenyl-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 3'-methoxy-1,1'-biphenyl-4-carboxylic acid

Introduction to 3'-methoxy-1,1'-biphenyl-4-carboxylic acid (CAS No. 5783-36-8)

3'-methoxy-1,1'-biphenyl-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 5783-36-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative features a methoxy group at the 3-position and a carboxylic acid moiety at the 4-position, making it a structurally intriguing molecule with potential applications in various scientific domains.

The molecular structure of 3'-methoxy-1,1'-biphenyl-4-carboxylic acid consists of two phenyl rings connected by a central carbon atom, with functional groups that influence its chemical reactivity and physical properties. The presence of the carboxylic acid group enhances its solubility in polar solvents and allows for further derivatization, while the methoxy group introduces electronic and steric effects that can modulate its interactions with other molecules.

In recent years, 3'-methoxy-1,1'-biphenyl-4-carboxylic acid has garnered attention in the field of medicinal chemistry due to its structural similarity to certain bioactive compounds. Researchers have been exploring its potential as a scaffold for drug development, particularly in the design of molecules targeting neurological disorders. The biphenyl core is a common motif in pharmacologically active agents, known for its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 3'-methoxy-1,1'-biphenyl-4-carboxylic acid is its versatility in chemical synthesis. The carboxylic acid functionality can be readily converted into esters, amides, or other derivatives, enabling the creation of a diverse library of compounds for screening. Additionally, the methoxy group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the role of biphenyl derivatives in developing novel therapeutic agents. For instance, researchers have investigated analogs of 3'-methoxy-1,1'-biphenyl-4-carboxylic acid as potential inhibitors of kinases and other enzymes implicated in cancer and inflammation. The structural features of this compound make it an attractive candidate for designing molecules that can modulate signaling pathways critical to disease progression.

The synthesis of 3'-methoxy-1,1'-biphenyl-4-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors such as biphenyl and methanol derivatives. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with high efficiency. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

In addition to its pharmaceutical relevance, 3'-methoxy-1,1'-biphenyl-4-carboxylic acid has found utility in materials science. Its rigid structure and functional groups make it a suitable candidate for designing liquid crystals or organic semiconductors. The ability to modify its chemical properties allows researchers to fine-tune its optical and electronic characteristics for use in advanced technological applications.

The analytical characterization of 3'-methoxy-1,1'-biphenyl-4-carboxylic acid is another area where recent advancements have been made. High-resolution spectroscopy techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical methods are crucial for ensuring the quality of the compound before it is used in further research or development.

Future research directions involving 3'-methoxy-1,1'-biphenyl-4-carboxylic acid may focus on expanding its applications in drug discovery and material science. By leveraging computational chemistry and artificial intelligence tools, scientists can predict new derivatives with enhanced bioactivity or improved material properties. This interdisciplinary approach holds promise for accelerating the development of innovative solutions across multiple scientific disciplines.

In conclusion,3'-methoxy-1,1'-biphenyl-4-carboxylic acid (CAS No. 5783-36-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop new therapeutic agents or advanced materials. As scientific understanding continues to evolve,3'-methoxy-1,1'-biphenyl-4-carboxylic acid will undoubtedly play an increasingly important role in shaping the future of chemical research.